6-Chloronicotinic Acid Ethyl Ester
6-Chloronicotinic Acid Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
49608-01-7
VCID:
VC0132879
InChI:
InChI=1S/C8H8ClNO2/c1-2-12-8(11)6-3-4-7(9)10-5-6/h3-5H,2H2,1H3
SMILES:
CCOC(=O)C1=CN=C(C=C1)Cl
Molecular Formula:
C8H8ClNO2
Molecular Weight:
185.61 g/mol
6-Chloronicotinic Acid Ethyl Ester
CAS No.: 49608-01-7
Reference Standards
VCID: VC0132879
Molecular Formula: C8H8ClNO2
Molecular Weight: 185.61 g/mol
| CAS No. | 49608-01-7 |
|---|---|
| Product Name | 6-Chloronicotinic Acid Ethyl Ester |
| Molecular Formula | C8H8ClNO2 |
| Molecular Weight | 185.61 g/mol |
| IUPAC Name | ethyl 6-chloropyridine-3-carboxylate |
| Standard InChI | InChI=1S/C8H8ClNO2/c1-2-12-8(11)6-3-4-7(9)10-5-6/h3-5H,2H2,1H3 |
| Standard InChIKey | ILDJJTQWIZLGPO-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CN=C(C=C1)Cl |
| Canonical SMILES | CCOC(=O)C1=CN=C(C=C1)Cl |
| Synonyms | 6-Chloro-3-pyridinecarboxylic Acid Ethyl Ester; 2-Chloropyridine-5-carboxylic Acid Ethyl Ester; Ethyl 2-chloro-5-pyridinecarboxylate; Ethyl 6-Chloro-3-nicotinate; Ethyl 6-Chloro-3-pyridinecarboxylate; Ethyl 6-Chloronicotinate; |
| PubChem Compound | 2799611 |
| Last Modified | Nov 11 2021 |
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